Cas no 1904198-60-2 (N-{[3-(1-ethyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}-2-(1H-pyrazol-1-yl)propanamide)

• Product Name: N-{[3-(1-ethyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}-2-(1H-pyrazol-1-yl)propanamide
• CAS No: 1904198-60-2
• MF: C₁₅H₁₈N₆O₂
• MW: 314.342422008514
• CID: 5548942
• PubChem ID: 91818210
• Update Time: 2025-07-16

N-{[3-(1-ethyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}-2-(1H-pyrazol-1-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• F6523-2922
• N-{[3-(1-ethyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}-2-(1H-pyrazol-1-yl)propanamide
• 1904198-60-2
• AKOS025388684
• N-((3-(1-ethyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl)methyl)-2-(1H-pyrazol-1-yl)propanamide
• N-[[3-(1-ethylpyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl]-2-pyrazol-1-ylpropanamide

• Inchi： 1S/C15H18N6O2/c1-3-20-8-4-6-12(20)14-18-13(23-19-14)10-16-15(22)11(2)21-9-5-7-17-21/h4-9,11H,3,10H2,1-2H3,(H,16,22)
• InChI Key： OBQMFMLWUWKHRK-UHFFFAOYSA-N
• SMILES： O1C(CNC(C(C)N2C=CC=N2)=O)=NC(C2=CC=CN2CC)=N1

Computed Properties

• Exact Mass: 314.14912384g/mol
• Monoisotopic Mass: 314.14912384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 90.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles

Additional information on N-{[3-(1-ethyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}-2-(1H-pyrazol-1-yl)propanamide

Comprehensive Overview of N-{[3-(1-ethyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}-2-(1H-pyrazol-1-yl)propanamide (CAS No. 1904198-60-2)

The compound N-{[3-(1-ethyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}-2-(1H-pyrazol-1-yl)propanamide (CAS No. 1904198-60-2) represents a sophisticated heterocyclic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,2,4-oxadiazole core linked to pyrrole and pyrazole moieties, has garnered attention for its versatile applications in drug discovery and material science. This article delves into its properties, synthesis, and emerging applications, addressing common queries such as "What is the role of 1,2,4-oxadiazole in drug design?" and "How do pyrrole derivatives enhance bioavailability?"—topics frequently searched in academic and industrial circles.

From a structural perspective, the 1,2,4-oxadiazole ring in this compound is notable for its metabolic stability and ability to mimic peptide bonds, making it a valuable scaffold in medicinal chemistry. The incorporation of a 1-ethyl-1H-pyrrol-2-yl group enhances lipophilicity, which is critical for membrane permeability—a key factor in optimizing drug candidates. Meanwhile, the 2-(1H-pyrazol-1-yl)propanamide side chain introduces hydrogen-bonding capabilities, further improving target engagement. Researchers often inquire about "synthetic routes for 1,2,4-oxadiazole derivatives" or "strategies to modulate pyrrole reactivity," reflecting the compound's relevance in synthetic organic chemistry.

In the context of current trends, this molecule aligns with the growing demand for fragment-based drug discovery (FBDD) and covalent inhibitors. Its modular design allows for facile derivatization, addressing search trends like "how to optimize heterocyclic fragments for lead compounds." Additionally, the pyrazole moiety resonates with interest in kinase inhibitors, a hot topic in oncology research. Environmental considerations are also addressed, as the compound's stability profile reduces ecological risks—answering queries such as "are oxadiazoles biodegradable?"

Industrial applications extend beyond pharmaceuticals. The compound's photophysical properties, attributed to the conjugated pyrrole-oxadiazole system, make it a candidate for organic light-emitting diodes (OLEDs)—a sector witnessing exponential growth. Searches for "heterocycles in optoelectronics" underscore this intersection of chemistry and materials science. Furthermore, its potential as a pesticide intermediate aligns with sustainable agriculture trends, though non-toxic alternatives are prioritized to meet regulatory standards.

In summary, N-{[3-(1-ethyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}-2-(1H-pyrazol-1-yl)propanamide exemplifies innovation in heterocyclic chemistry. By addressing frequently searched questions and leveraging its multifunctional architecture, this compound bridges gaps between academic research and industrial applications, from drug development to advanced materials. Its study continues to inspire solutions for global challenges in health and technology.